

managing Lascufloxacin drug interactions antacids iron supplements

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Lascufloxacin Hydrochloride

CAS No.: 1433857-09-0


Cat. No.: S532522

[Get Quote](#)

Core Interaction Mechanism

Lascufloxacin, a novel fluoroquinolone antibiotic, can form poorly absorbable complexes with di- and trivalent cations (polyvalent cations) such as Al^{3+} , Mg^{2+} , Ca^{2+} , and Fe^{2+}/Fe^{3+} in the gastrointestinal tract [1] [2] [3]. This process, known as **chelation**, drastically reduces the bioavailability of the antibiotic.

The diagram below illustrates this chelation interaction and its consequence.



[Click to download full resolution via product page](#)

Quantitative Interaction Data

The chelation interaction has clear quantitative effects. The table below summarizes key physicochemical and pharmacokinetic parameters for Lascufloxacin.

Parameter	Value / Characterization	Significance / Implication
Molecular Weight	439.17 Da [4]	Typical for small-molecule fluoroquinolones.
Primary Interaction	Chelation with Fe ²⁺ /3 ⁺ , Al ³⁺ , Mg ²⁺ [1] [3]	Forms insoluble complexes, reducing drug absorption.
Key Transporters	Substrate of P-gp and BCRP [5]	May influence tissue distribution and elimination.
ELF-to-Free Plasma AUC ratio	61.7 [5]	Indicates exceptionally high lung penetration, a key therapeutic advantage.

Experimental Protocols for Interaction Studies

For researchers investigating these interactions, the following methodologies from published studies can serve as a guide.

Transcellular Transport Assay

This protocol assesses transporter-mediated drug movement, such as the roles of P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP), in the presence of cations.

- **Cell Model:** Use polarized cell monolayers (e.g., **LLC-PK1** or **Calu-3** cells) grown on permeable filters [5].
- **Experimental Setup:**
 - **AP to BL direction:** Represents intestinal absorption (bloodside).
 - **BL to AP direction:** Represents efflux back into the gut lumen or other compartments (e.g., lung epithelial lining fluid).
- **Procedure:**
 - Add Lascufloxacin to either the AP or BL chamber.
 - Measure the drug appearance in the opposite chamber over time (e.g., up to 180 minutes).
 - Calculate apparent permeability (Papp) and the efflux ratio (ER = $P_{app}(BL \rightarrow AP) / P_{app}(AP \rightarrow BL)$).
 - Repeat the experiment with specific transporter inhibitors (e.g., **Verapamil** for P-gp, **Ko143** for BCRP) to confirm transporter involvement [5].
- **Data Interpretation:** An ER > 2 suggests active efflux. A reduction in ER in the presence of an inhibitor confirms the transporter's role.

Phospholipid Binding Assay

This protocol investigates the binding of Lascufloxacin to pulmonary surfactants, a mechanism distinct from its high lung distribution.

- **Objective:** To quantify drug binding to phospholipid components of lung surfactant, particularly **Phosphatidylserine (PhS)** [5].
- **System:** Use an **organic solvent-water partitioning system** containing pulmonary surfactants or specific phospholipids like PhS [5].
- **Procedure:**

- Incubate Lascufloxacin with various phospholipids in the partitioning system.
- Measure the drug concentration in the aqueous phase before and after incubation.
- Calculate the extent of binding by determining the partition coefficient.
- **Data Interpretation:** Significantly higher binding to PhS compared to other quinolones explains Lascufloxacin's high distribution in epithelial lining fluid (ELF), as shown by its high ELF-to-free plasma AUC ratio [5].

FAQs & Troubleshooting for Researchers

Q1: What is the recommended dosing interval to mitigate the interaction with iron or antacids in a clinical protocol? A: Based on interaction studies with other quinolones, Lascufloxacin should be administered **at least 2 hours before or 4 hours after** products containing polyvalent cations [1] [3]. This staggered dosing allows the antibiotic to be absorbed before the interacting agent is introduced.

Q2: Why does Lascufloxacin achieve high lung concentrations despite being a substrate for efflux transporters like P-gp and BCRP? A: While Lascufloxacin is a substrate for efflux transporters, its exceptionally high lung distribution is primarily attributed to its **saturable, high-affinity binding to phosphatidylserine** in the pulmonary surfactant [5]. This binding mechanism in the epithelial lining fluid (ELF) overcomes the effects of efflux transport.

Q3: In an in vitro permeability model, we see only a modest efflux ratio for Lascufloxacin. Does this contradict the transporter data? A: Not necessarily. The observed modest efflux ratio in models like Calu-3 cells is consistent with findings that another major distribution mechanism (binding to phospholipids) is at play [5]. The experimental results should be interpreted in the context of multiple concurrent mechanisms.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Drug Interactions between ferrous sulfate and levofloxacin [drugs.com]
2. Iron supplements: a common cause of drug interactions [pmc.ncbi.nlm.nih.gov]

3. What is Lascefloxacin Hydrochloride used for? [synapse.patsnap.com]
4. Lascefloxacin: Uses, Interactions, Mechanism of Action [go.drugbank.com]
5. In Vitro Mechanistic Study of the Distribution ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [managing Lascefloxacin drug interactions antacids iron supplements]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b532522#managing-lascefloxacin-drug-interactions-antacids-iron-supplements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com